2-[[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl]amino]-3-nitro-benzoic Acid Methyl Ester
2-[[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl]amino]-3-nitro-benzoic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
139481-28-0
VCID:
VC0138325
InChI:
InChI=1S/C22H17N3O4/c1-29-22(26)19-7-4-8-20(25(27)28)21(19)24-14-15-9-11-16(12-10-15)18-6-3-2-5-17(18)13-23/h2-12,24H,14H2,1H3
SMILES:
COC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])NCC2=CC=C(C=C2)C3=CC=CC=C3C#N
Molecular Formula:
C22H17N3O4
Molecular Weight:
387.4 g/mol
2-[[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl]amino]-3-nitro-benzoic Acid Methyl Ester
CAS No.: 139481-28-0
Reference Standards
VCID: VC0138325
Molecular Formula: C22H17N3O4
Molecular Weight: 387.4 g/mol
![2-[[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl]amino]-3-nitro-benzoic Acid Methyl Ester - 139481-28-0](/images/no_structure.jpg)
| CAS No. | 139481-28-0 |
|---|---|
| Product Name | 2-[[(2’-Cyano[1,1’-biphenyl]-4-yl)methyl]amino]-3-nitro-benzoic Acid Methyl Ester |
| Molecular Formula | C22H17N3O4 |
| Molecular Weight | 387.4 g/mol |
| IUPAC Name | methyl 2-[[4-(2-cyanophenyl)phenyl]methylamino]-3-nitrobenzoate |
| Standard InChI | InChI=1S/C22H17N3O4/c1-29-22(26)19-7-4-8-20(25(27)28)21(19)24-14-15-9-11-16(12-10-15)18-6-3-2-5-17(18)13-23/h2-12,24H,14H2,1H3 |
| Standard InChIKey | ZIRAEAZVSCADHC-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])NCC2=CC=C(C=C2)C3=CC=CC=C3C#N |
| Canonical SMILES | COC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])NCC2=CC=C(C=C2)C3=CC=CC=C3C#N |
| Appearance | Powder |
| Synonyms | Methyl 2-[[(2’-Cyanobiphenyl-4-yl)methyl]amino]-3-nitrobenzoate |
| PubChem Compound | 15654651 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume